Cas no 108347-80-4 (Octadecanoic acid,1-[[[(2,3-dihydroxypropoxy)hydroxyphosphinyl]oxy]methyl]-1,2-ethanediyl ester,monoammonium salt (9CI))

• Product Name: Octadecanoic acid,1-[[[(2,3-dihydroxypropoxy)hydroxyphosphinyl]oxy]methyl]-1,2-ethanediyl ester,monoammonium salt (9CI)
• CAS No: 108347-80-4
• MF: C₄₂H₈₆NO₁₀P
• MW: 796.106715679169
• CID: 127971
• PubChem ID: 71311900
• Update Time: 2025-04-18

Octadecanoic acid,1-[[[(2,3-dihydroxypropoxy)hydroxyphosphinyl]oxy]methyl]-1,2-ethanediyl ester,monoammonium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid,1-[[[(2,3-dihydroxypropoxy)hydroxyphosphinyl]oxy]methyl]-1,2-ethanediyl ester,monoammonium salt (9CI)
• 1,2-Dioctadecanoyl-sn-glycero-3-phospho-rac-(1-glycerol) ammonium salt
• 1,2-DIOCTADECANOYL-SN-GLYCERO-3-PHOSPHO-RAC-[1-GLYCEROL] AMMONIUM SALT
• COATSOME MG-8080LA (DSPG)
• Octadecanoic acid,1-[[[(2,3-dihydroxypropoxy)hydroxyphosphinyl]oxy]methyl]-1,2-ethanediyl este...
• DSPG-NH4
• L-A-phosphatidyl-dl-glycerol distearoyl ammonium
• l-α-phosphatidyl-dl-glycerol, distearoyl ammonium salt
• 1,2-Distearoyl-sn-glycero-3-phosphoglycerol ammonium salt
• L-ALPHA-PHOSPHATIDYL-DL-GLYCEROL, DISTEAROYL AMMONIUM SALT
• 1,2-Dioctadecanoyl-sn-glycero-3-phospho-(1′-rac-glycerol) ammonium salt
• PG(18:0/18:0)
• azane;[(2R)-3-[2,3-dihydroxypropoxy(hydroxy)phosphoryl]oxy-2-octadecanoyloxypropyl] octadecanoate
• 1,2-Dioctadecanoyl-sn-glycero-3-phospho-rac-(1-glycerol) ammonium salt, >=98.0% (TLC)
• 108347-80-4
• DTXSID70746685
• (2R)-3-{[(2,3-Dihydroxypropoxy)(hydroxy)phosphoryl]oxy}-2-(octadecanoyloxy)propyl octadecanoate--ammonia (1/1)

• Inchi： 1S/C42H83O10P.H3N/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-41(45)49-37-40(38-51-53(47,48)50-36-39(44)35-43)52-42(46)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2;/h39-40,43-44H,3-38H2,1-2H3,(H,47,48);1H3/t39?,40-;/m1./s1
• InChI Key： PJOUKPGQSVEHLZ-QTOMIGAPSA-N
• SMILES： P(=O)(O)(OCC(CO)O)OC[C@@H](COC(CCCCCCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCCCCCC)=O.N

Computed Properties

• Exact Mass: 795.59893494g/mol
• Monoisotopic Mass: 795.59893494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 54
• Rotatable Bond Count: 44
• Complexity: 858
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 150Ų

Experimental Properties

• Color/Form: White powder
• PSA: 161.87000
• LogP: 11.77510
• Solubility: Not determined

Octadecanoic acid,1-[[[(2,3-dihydroxypropoxy)hydroxyphosphinyl]oxy]methyl]-1,2-ethanediyl ester,monoammonium salt (9CI) Security Information

• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Glycerophosphoglycerols Phosphatidylglycerols